Cas no 172851-95-5 (3-Bromo-N,N-bis(trimethylsilyl)propan-1-amine)

• Product Name: 3-Bromo-N,N-bis(trimethylsilyl)propan-1-amine
• CAS No: 172851-95-5
• MF: C₉H₂₄BrNSi₂
• MW: 282.368563652039
• MDL: MFCD22199154
• CID: 3160638
• PubChem ID: 329826131
• Update Time: 2025-05-25

3-Bromo-N,N-bis(trimethylsilyl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-N,N-bis(trimethylsilyl)propan-1-amine
• NCITYJREKCYVGX-UHFFFAOYSA-N
• Br-(CH2)3-N(SiMe3)2
• Silanamine, N-(3-bromopropyl)-1,1,1-trimethyl-N-(trimethylsilyl)-
• 172851-95-5
• C9H24BrNSi2
• SY278796
• CS-0132971
• XGA85195
• BS-25150
• MFCD22199154
• 3-Bromo-N,N-bis(trimethylsilyl)propan-1-amine, AldrichCPR
• AKOS025296405
• DTXSID70453165
• N,N-bis(trimethylsilyl)-3-bromo-1-propylamine
• N-(3-Bromopropyl)-1,1,1-trimethyl-N-(trimethylsilyl)silanamine
• SCHEMBL1568300

• MDL： MFCD22199154
• Inchi： 1S/C9H24BrNSi2/c1-12(2,3)11(9-7-8-10)13(4,5)6/h7-9H2,1-6H3
• InChI Key： NCITYJREKCYVGX-UHFFFAOYSA-N
• SMILES： BrCCCN([Si](C)(C)C)[Si](C)(C)C

Computed Properties

• Exact Mass: 281.06307g/mol
• Monoisotopic Mass: 281.06307g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 3.2Ų

3-Bromo-N,N-bis(trimethylsilyl)propan-1-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organometallic compounds Organometalloid compounds Organosilicon compounds Organoheterosilanes

Additional information on 3-Bromo-N,N-bis(trimethylsilyl)propan-1-amine

Comprehensive Guide to 3-Bromo-N,N-bis(trimethylsilyl)propan-1-amine (CAS No. 172851-95-5): Properties, Applications, and Industry Insights

3-Bromo-N,N-bis(trimethylsilyl)propan-1-amine (CAS No. 172851-95-5) is a specialized organosilicon compound with a unique molecular structure, combining a brominated alkyl chain with trimethylsilyl (TMS) protecting groups. This compound has garnered significant attention in synthetic chemistry due to its versatility as a building block for pharmaceuticals, agrochemicals, and advanced materials. Its CAS number 172851-95-5 serves as a critical identifier for researchers sourcing high-purity reagents.

In recent years, the demand for silyl-protected amines like 3-Bromo-N,N-bis(trimethylsilyl)propan-1-amine has surged, driven by trends in green chemistry and flow synthesis. Users frequently search for "silylation reagents for amine protection" or "bromopropylamine derivatives in drug discovery," reflecting its relevance in modern organic synthesis. The compound’s trimethylsilyl groups enhance stability during reactions, making it ideal for multi-step processes requiring selective deprotection.

From a structural perspective, the bromo moiety at the 3-position enables nucleophilic substitutions, while the bis(trimethylsilyl)amine functionality acts as a masked primary amine. This duality allows chemists to design complex molecules with precision, addressing challenges in peptide modification and heterocycle synthesis. Analytical techniques such as NMR and GC-MS are commonly employed to verify its purity, a key concern for users querying "CAS 172851-95-5 purity standards."

The compound’s applications extend to cross-coupling reactions, where it serves as a precursor for palladium-catalyzed transformations. Industry forums often highlight its role in creating bioconjugates or fluorescent probes, aligning with growing interest in theranostic agents. Environmental considerations also play a role; researchers explore "sustainable silylating agents" to reduce waste, positioning 172851-95-5 as a candidate for optimized catalytic systems.

Storage and handling of 3-Bromo-N,N-bis(trimethylsilyl)propan-1-amine require anhydrous conditions due to the hydrolysis sensitivity of TMS groups. This aligns with search trends for "moisture-sensitive reagent storage tips." Suppliers often provide technical bulletins detailing its solubility in organic solvents (e.g., THF, DCM) and compatibility with Grignard reagents, addressing common user queries.

Innovations in high-throughput screening have further amplified its utility. For instance, the compound’s bromine atom facilitates click chemistry applications, a hotspot in drug discovery discussions. Patent literature reveals its use in kinase inhibitor development, resonating with searches for "small molecule intermediates for oncology targets."

In summary, CAS No. 172851-95-5 represents a nexus of synthetic flexibility and industrial relevance. Its dual functionality—combining electrophilic bromine and nucleophilic silyl groups—makes it indispensable for researchers exploring "new amine protection strategies" or "halogenated linker molecules." As the field evolves, this compound continues to bridge gaps between academic innovation and scalable production.